Cas no 1707735-10-1 ([7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine)

• Product Name: [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine
• CAS No: 1707735-10-1
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 5580357
• Update Time: 2025-06-11

[7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine
• 1,2,4-Triazolo[4,3-a]pyridine-3-methanamine, 7-(3-methyl-1,2,4-oxadiazol-5-yl)-

• Inchi： 1S/C10H10N6O/c1-6-12-10(17-15-6)7-2-3-16-8(4-7)13-14-9(16)5-11/h2-4H,5,11H2,1H3
• InChI Key： QWHBPLCASUYGGM-UHFFFAOYSA-N
• SMILES： C12=NN=C(CN)N1C=CC(C1ON=C(C)N=1)=C2

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• pka: 7.12±0.29(Predicted)

Additional information on [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine

Comprehensive Analysis of [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine (CAS No. 1707735-10-1)

The compound [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine (CAS No. 1707735-10-1) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical research. This heterocyclic molecule combines a triazolopyridine core with a methyl-1,2,4-oxadiazole substituent, creating a scaffold of interest for drug discovery. Researchers are particularly intrigued by its hydrogen-bonding capabilities and bioisosteric properties, which make it valuable for modulating biological targets.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for small molecule modulators of protein-protein interactions. The 1,2,4-oxadiazole moiety is recognized for its metabolic stability and ability to mimic peptide bonds, while the triazolopyridine system offers excellent π-stacking potential. These characteristics position CAS No. 1707735-10-1 as a promising candidate for developing kinase inhibitors or GPCR modulators, addressing current therapeutic challenges in oncology and CNS disorders.

The synthetic accessibility of [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine has been demonstrated through several published routes, typically involving cyclocondensation reactions of appropriate precursors. Recent literature highlights its potential as a privileged structure in medicinal chemistry, with particular emphasis on its blood-brain barrier permeability - a hot topic in neurodegenerative disease research. Computational studies suggest favorable ADME properties, though experimental validation is ongoing.

From a drug discovery perspective, the methanamine group at the 3-position offers excellent versatility for structure-activity relationship exploration. This feature has made CAS No. 1707735-10-1 particularly interesting to researchers investigating allosteric modulators, a rapidly growing area in drug development. The compound's balanced lipophilicity profile (predicted logP ~2.1) makes it suitable for both CNS and peripheral targets, addressing a key industry need for druggable chemical space expansion.

Recent patent analyses reveal increasing interest in this chemotype, particularly for neuroinflammatory targets and protein degradation applications. The 3-methyl-1,2,4-oxadiazole component may contribute to proteolysis-targeting chimera (PROTAC) designs, a cutting-edge technology in targeted protein degradation. This connection to hot research areas explains the growing number of literature citations for this compound since its first reported synthesis.

Quality control aspects of [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine have been addressed in several studies, with established HPLC methods for purity assessment. The compound demonstrates good stability under standard storage conditions, though like many heterocycles, it benefits from protection from prolonged light exposure. These practical considerations make it attractive for high-throughput screening campaigns and lead optimization programs.

The rising interest in fragment-based drug discovery has further highlighted the value of this scaffold. With a molecular weight of 230.23 g/mol, it falls within the ideal range for fragment libraries, while its heteroaromatic system provides multiple vectors for elaboration. This dual potential as both a fragment and a more advanced intermediate explains its inclusion in several commercial pharmaceutical building block collections.

Looking forward, the unique electronic properties of this fused heterocyclic system may find applications beyond traditional small-molecule drugs. Early research suggests potential in materials science, particularly as a component in organic electronic materials. The conjugated system and hydrogen-bonding motifs could enable novel applications in supramolecular chemistry and sensor development, though these areas remain largely unexplored.

For researchers working with CAS No. 1707735-10-1, recent advances in crystallography have provided valuable structural insights. Several co-crystal structures demonstrating the binding modes of related compounds have been published, offering guidance for rational drug design applications. These structural studies confirm the scaffold's ability to participate in diverse molecular interactions, supporting its versatility across multiple target classes.

In conclusion, [7-(3-methyl-1,2,4-oxadiazol-5-yl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine represents a compelling case study in modern medicinal chemistry. Its combination of favorable physicochemical properties, synthetic tractability, and biological relevance ensures its continued importance in pharmaceutical research. As the field moves toward more targeted therapies and precision medicine, such versatile scaffolds will likely play increasingly important roles in addressing unmet medical needs.